Cas no 52209-77-5 (3,3-dimethylcyclohexane-1-carboxylic acid)

3,3-Dimethylcyclohexane-1-carboxylic acid is a cycloaliphatic carboxylic acid characterized by its stable, sterically hindered structure. The presence of two methyl groups at the 3-position enhances its resistance to ring-opening reactions, making it a valuable intermediate in organic synthesis. Its rigid cyclohexane backbone contributes to controlled stereochemistry in derivatization processes. The carboxylic acid functional group allows for further functionalization, including esterification or amidation, facilitating its use in pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s lipophilic nature and structural stability make it suitable for applications requiring robust intermediates with predictable reactivity. High purity grades are available for precision synthesis.
3,3-dimethylcyclohexane-1-carboxylic acid structure
52209-77-5 structure
Product Name:3,3-dimethylcyclohexane-1-carboxylic acid
CAS No:52209-77-5
MF:C9H16O2
MW:156.222143173218
CID:360170
PubChem ID:64468465
Update Time:2025-06-13

3,3-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 3,3-dimethyl-
    • 3,3-dimethylcyclohexane-1-carboxylic acid
    • 52209-77-5
    • 3,3-dimethylcyclohexanecarboxylicacid
    • CCA20977
    • 3,3-dimethylcyclohexanecarboxylic acid
    • DTXSID80734770
    • SCHEMBL4600499
    • Z1229795777
    • EN300-108189
    • AKOS013792313
    • Inchi: 1S/C9H16O2/c1-9(2)5-3-4-7(6-9)8(10)11/h7H,3-6H2,1-2H3,(H,10,11)
    • InChI Key: JVTKAQYLRKDVOL-UHFFFAOYSA-N
    • SMILES: OC(C1CCCC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 248.5±8.0 °C at 760 mmHg
  • Flash Point: 118.3±13.1 °C
  • PSA: 37.3
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,3-dimethylcyclohexane-1-carboxylic acid Security Information

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Additional information on 3,3-dimethylcyclohexane-1-carboxylic acid

3,3-Dimethylcyclohexane-1-carboxylic Acid (CAS No. 52209-77-5): A Comprehensive Overview

3,3-Dimethylcyclohexane-1-carboxylic acid (CAS No. 52209-77-5) is a versatile organic compound with a unique molecular structure that has garnered significant attention in various scientific and industrial applications. This compound, also known as DMCHA, is characterized by its cyclohexane ring with two methyl groups attached at the 3-position and a carboxylic acid group at the 1-position. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable reagent in synthetic chemistry, pharmaceutical research, and material science.

The molecular formula of 3,3-dimethylcyclohexane-1-carboxylic acid is C9H16O2, and its molecular weight is approximately 156.22 g/mol. The compound exists as a white crystalline solid at room temperature and has a melting point of around 84-86°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for a wide range of applications where solubility and stability are crucial.

In the realm of synthetic chemistry, 3,3-dimethylcyclohexane-1-carboxylic acid serves as an important building block for the synthesis of more complex molecules. Its cyclohexane ring provides a rigid framework that can be functionalized through various chemical reactions, such as esterification, amidation, and halogenation. These transformations enable the creation of derivatives with tailored properties for specific applications. For instance, esters derived from DMCHA have been used in the development of lubricants and plasticizers due to their excellent thermal stability and low volatility.

In pharmaceutical research, 3,3-dimethylcyclohexane-1-carboxylic acid has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential in the development of anti-inflammatory agents and anti-cancer drugs. The carboxylic acid group can be modified to form amides or esters that exhibit enhanced biological activity. For example, a study published in the Journal of Medicinal Chemistry reported that certain amides derived from DMCHA demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

The structural rigidity and functional group versatility of 3,3-dimethylcyclohexane-1-carboxylic acid also make it an attractive candidate for material science applications. In polymer chemistry, DMCHA can be incorporated into polymer backbones to enhance mechanical strength and thermal stability. Additionally, its use in the synthesis of advanced materials such as coatings and adhesives has been explored due to its ability to form strong intermolecular interactions.

Safety considerations are an essential aspect when handling any chemical compound. While 3,3-dimethylcyclohexane-1-carboxylic acid is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols to prevent exposure and ensure safe storage. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound.

In conclusion, 3,3-dimethylcyclohexane-1-carboxylic acid (CAS No. 52209-77-5) is a multifaceted compound with a wide range of applications in synthetic chemistry, pharmaceutical research, and material science. Its unique molecular structure provides a solid foundation for the development of novel compounds and materials with enhanced properties. As research continues to advance in these fields, the potential uses of DMCHA are likely to expand further, contributing to scientific progress and innovation.

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